N-(5-chloro-2-pyridinyl)-2-(2,4,5-trimethylphenoxy)acetamide

• IUPAC Name: N-(5-chloropyridin-2-yl)-2-(2,4,5-trimethylphenoxy)acetamide
• InChI: InChI=1S/C16H17ClN2O2/c1-10-6-12(3)14(7-11(10)2)21-9-16(20)19-15-5-4-13(17)8-18-15/h4-8H,9H2,1-3H3,(H,18,19,20)
• InChI Key: AHGNVQAJMRHDCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)OCC(=O)NC2=NC=C(C=C2)Cl)C
• Molecular Formula: C16H17ClN2O2
• Molecular Weight: 304.77 g/mol

Description

N-(5-chloro-2-pyridinyl)-2-(2,4,5-trimethylphenoxy)acetamide, commonly known as "Clopyralid," is a selective herbicide that is used for weed control in various crops. It belongs to the pyridine carboxylic acid family of herbicides and is widely used in agriculture and horticulture. Clopyralid is known for its high efficacy against broadleaf weeds, while being safe for grasses and other non-target plants.

Mechanism of Action

Clopyralid works by inhibiting the growth of broadleaf weeds by disrupting their normal hormonal balance. It targets the auxin signaling pathway, which is responsible for the growth and development of plants. Clopyralid mimics the natural auxin hormone, causing abnormal growth and development in the weed plants, leading to their eventual death.
Biochemical and Physiological Effects:
Clopyralid has been shown to have minimal impact on non-target plants and animals. It is rapidly metabolized and degraded in soil and water, reducing its impact on the environment. However, it can persist in soil for several months, leading to potential carryover effects on subsequent crops.

Advantages and Limitations for Lab Experiments

Clopyralid is a highly effective herbicide that is widely used in agriculture and horticulture. Its selectivity towards broadleaf weeds makes it a valuable tool for weed control in crops. However, its persistence in soil can lead to carryover effects on subsequent crops, making it important to follow label instructions and rotational guidelines.

Future Directions

1. Development of new formulations with reduced persistence in soil.
2. Study of the impact of Clopyralid on soil microorganisms and their role in its degradation.
3. Evaluation of the effectiveness of Clopyralid in controlling weed species that are resistant to other herbicides.
4. Investigation of the potential impact of Clopyralid on non-target plants and animals.
5. Development of new herbicides with similar selectivity towards broadleaf weeds but reduced environmental impact.

Synthesis Methods

The synthesis of Clopyralid involves a series of chemical reactions that start with the condensation of 2,4,5-trimethylphenol with chloroacetyl chloride to form 2-(2,4,5-trimethylphenoxy)acetyl chloride. This intermediate is then reacted with 5-chloro-2-picoline in the presence of a base to form Clopyralid.

Scientific Research Applications

Clopyralid has been extensively studied for its weed control efficacy and its impact on non-target plants. It has been used in various field trials to evaluate its effectiveness in controlling weeds in different crops. Clopyralid has also been studied for its environmental fate and impact on soil microorganisms.